Cas no 2097935-25-4 (1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione)

• Product Name: 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• CAS No: 2097935-25-4
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 5872494
• PubChem ID: 126855173
• Update Time: 2025-07-19

1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• AKOS032461514
• 1-({1-[2-(2H-1,3-benzodioxol-5-yloxy)propanoyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione
• F6549-7111
• 2097935-25-4
• 1-[[1-[2-(1,3-benzodioxol-5-yloxy)propanoyl]azetidin-3-yl]methyl]pyrrolidine-2,5-dione

• Inchi： 1S/C18H20N2O6/c1-11(26-13-2-3-14-15(6-13)25-10-24-14)18(23)19-7-12(8-19)9-20-16(21)4-5-17(20)22/h2-3,6,11-12H,4-5,7-10H2,1H3
• InChI Key： HDWPLVWUTSXHCD-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(=C1)OCO2)C(C)C(N1CC(CN2C(CCC2=O)=O)C1)=O

Computed Properties

• Exact Mass: 360.13213636g/mol
• Monoisotopic Mass: 360.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4Ų

Additional information on 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione

Introduction to 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione (CAS No. 2097935-25-4)

1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione, with the CAS number 2097935-25-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The molecular structure of 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione includes a pyrrolidine core with a substituted azetidine moiety and a benzodioxole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione exhibits potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic properties, 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes within host cells.

The pharmacokinetic profile of 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione has been extensively studied to ensure its suitability for clinical use. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and exhibits good bioavailability, making it a viable candidate for oral administration in therapeutic settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-({1-2-(2H-1,3-benzodioxol-5-yloxy)propanoylazetidin-3-yl}methyl)pyrrolidine-2,5-dione. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The potential applications of 1-{[1-(2-(benzodioxolyl-oxy)-propanoyl)-azetidinyl]methyl}-pyrrolidine-dione extend beyond its primary therapeutic areas. Researchers are exploring its use in combination therapies to enhance treatment efficacy and reduce drug resistance. For example, combining this compound with existing anti-inflammatory drugs or antiviral agents may offer synergistic effects that improve patient outcomes.

In conclusion, 1-{[1-(2-(benzodioxolyl-oxy)-propanoyl)-azetidinyl]methyl}-pyrrolidine-dione (CAS No. 2097935-25-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.